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Compound of Interest

Compound Name: Imlunestrant

Cat. No.: B12423040 Get Quote

Essential safety and logistical information for the proper handling and disposal of Imlunestrant
is critical for ensuring personnel safety and environmental protection. While some supplier

safety data sheets (SDS) may classify Imlunestrant as a non-hazardous substance, other

reputable sources indicate significant potential hazards. Therefore, it is imperative to handle

and dispose of this compound with a high degree of caution, treating it as a hazardous

substance.

Imlunestrant is an orally active, selective estrogen receptor degrader (SERD) used in cancer

research.[1] Due to its mechanism of action and potential classification as a hazardous drug,

specific disposal procedures must be followed to minimize exposure risks to personnel and

prevent environmental contamination.

Hazard Profile of Imlunestrant
There is conflicting information regarding the hazard classification of Imlunestrant. To ensure

the highest safety standards, the more stringent classifications should be considered when

developing disposal protocols.
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Hazard Classification Source Details

Carcinogenicity PubChem
H351: Suspected of causing

cancer[2]

Reproductive Toxicity PubChem

H360FD: May damage fertility;

May damage the unborn

child[2]

Aquatic Hazard PubChem
H410: Very toxic to aquatic life

with long lasting effects[2]

Hazardous Substance MedChemExpress SDS
Not a hazardous substance or

mixture[3]

Given the potential for carcinogenicity, reproductive toxicity, and significant environmental

harm, Imlunestrant should be managed as a hazardous waste.

Step-by-Step Disposal Procedures for Imlunestrant
The following procedures are based on guidelines for the disposal of hazardous

pharmaceutical waste, including those that are carcinogenic and toxic to aquatic life.

Personal Protective Equipment (PPE)
Before handling Imlunestrant, ensure appropriate PPE is worn to prevent direct contact:

Gloves: Wear double chemotherapy gloves.[4]

Lab Coat: A disposable gown or dedicated lab coat should be used.

Eye Protection: Safety glasses with side shields or goggles are mandatory.

Respiratory Protection: If there is a risk of aerosol formation, a properly fitted respirator (e.g.,

N95 or higher) should be used.

Waste Segregation and Collection
Proper segregation of Imlunestrant waste is crucial for correct disposal.
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Bulk Imlunestrant Waste:

This includes any unused or expired pure Imlunestrant, solutions with concentrations

greater than 3%, or grossly contaminated items.[5]

Dispose of bulk Imlunestrant waste in a designated, properly labeled hazardous waste

container.[4][5] These containers are often black and specifically marked for hazardous

pharmaceutical waste.[5]

Do not mix Imlunestrant waste with other chemical waste streams unless explicitly

permitted by your institution's environmental health and safety (EHS) department.[4]

Trace Imlunestrant Waste:

This includes items with minimal residual contamination (less than 3% by weight of the

original amount), such as empty vials, syringes, pipette tips, and contaminated PPE.[5]

Dispose of trace-contaminated sharps (needles, syringes) in a yellow sharps container

designated for chemotherapy or hazardous drug waste.[6]

Other trace-contaminated materials (gloves, gowns, bench paper) should be placed in a

yellow bag or container specifically for trace chemotherapy waste.[6]

Labeling of Waste Containers
All waste containers must be clearly labeled with the following information:

The words "Hazardous Waste"

The name of the chemical: "Imlunestrant"

The specific hazards (e.g., "Carcinogen," "Toxic to Aquatic Life")

The accumulation start date

Storage of Hazardous Waste
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Store Imlunestrant waste in a designated Satellite Accumulation Area (SAA) within the

laboratory. This area should be secure and away from general laboratory traffic. Follow your

institution's guidelines for the maximum amount of waste and the time allowed for storage in an

SAA.

Final Disposal
Never dispose of Imlunestrant waste down the drain or in the regular trash.[2][7][8]

Pharmaceuticals, especially those toxic to aquatic life, can persist through wastewater

treatment processes and harm the environment.[9][10]

The final disposal of hazardous pharmaceutical waste must be handled by a licensed

hazardous waste vendor. This typically involves incineration at a permitted facility.[6]

Contact your institution's EHS department to arrange for the pickup and disposal of your

Imlunestrant waste containers.

Experimental Workflow for Imlunestrant Disposal
The following diagram illustrates the decision-making process for the proper disposal of

Imlunestrant and related materials in a laboratory setting.
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Caption: Decision workflow for segregating and disposing of Imlunestrant waste.

Regulatory Context
The U.S. Environmental Protection Agency (EPA) regulates the management of hazardous

waste pharmaceuticals under the Resource Conservation and Recovery Act (RCRA).[3][11]

Healthcare facilities and laboratories that generate such waste must comply with these

regulations, which include specific requirements for notification, labeling, and disposal.[1][11] It

is essential to consult with your institution's EHS department to ensure full compliance with all

applicable federal, state, and local regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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